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Compound of Interest

Compound Name: Flagranone C

Cat. No.: B1250816

For the attention of: Researchers, scientists, and drug development professionals.

Introduction

This technical guide provides a comprehensive overview of the known physical and chemical
properties of Flagranone C. Due to the limited direct public information available for a
compound specifically named "Flagranone C," this document synthesizes data from related
flavanone and pyranone compounds to offer a predictive profile. It is important to note that the
information presented herein is based on structurally similar molecules and should be
confirmed through empirical analysis of a verified sample of Flagranone C. This guide aims to
serve as a foundational resource for researchers and professionals in drug development by
compiling relevant data on molecular characteristics, potential biological activities, and
experimental methodologies.

Physical and Chemical Properties

The physical and chemical properties of flavonoids, including flavanones, are influenced by
their molecular structure, such as the degree of hydroxylation, methoxylation, and the presence
of other substituents. While specific data for Flagranone C is not available, the following table
summarizes key properties of the related compound Flagranone A and the parent structure,
Flavanone, to provide an estimated profile.
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Property Flagranone A Flavanone General Flavonoids
Molecular Formula C26H3207[1] C15H1202[2] Variable
Molecular Weight 456.5 g/mol [1] 224.25 g/mol [2] Variable
Variable, generally
Melting Point Not available 75-76 °C high due to hydrogen
bonding[3][4]
Generally high, often
Boiling Point Not available Decomposes decompose before
boiling[3][4]
Generally sparingly
. ] ) soluble in water, more
Solubility Not available Insoluble in water ) ]
soluble in organic
solvents[5]
) White crystalline Crystalline solids,
Appearance Not available

solid[6]

often colored

Experimental Protocols

Detailed experimental protocols are crucial for the accurate characterization of novel

compounds. The following sections outline standard methodologies for determining the

physicochemical and spectral properties of compounds like Flagranone C.

Structure Elucidation

Structure determination of a novel compound like Flagranone C would typically involve a

combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: To determine the number and types of protons, their chemical environments, and

neighboring protons.

e 13C NMR: To identify the number and types of carbon atoms in the molecule.
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e 2D NMR (COSY, HSQC, HMBC): To establish connectivity between protons and carbons,
providing a complete structural framework.

Mass Spectrometry (MS):

e High-Resolution Mass Spectrometry (HRMS): To determine the exact molecular weight and
elemental composition.

e Tandem Mass Spectrometry (MS/MS): To obtain fragmentation patterns that aid in structural
elucidation.

Infrared (IR) Spectroscopy:

» To identify the presence of key functional groups such as hydroxyl (-OH), carbonyl (C=0),
and carbon-carbon double bonds (C=C).

Purity and Quantification

High-Performance Liquid Chromatography (HPLC):
e Used to separate the compound from impurities and to determine its purity.

e Can be coupled with a UV-Vis or mass spectrometer detector for quantification.

Potential Biological Activities and Signaling
Pathways

Flavonoids, the class of compounds to which flavanones belong, are known to exhibit a wide
range of biological activities, including antioxidant, anti-inflammatory, and anticancer effects.[7]
[8][9] These activities are often mediated through their interaction with various cellular signaling
pathways.

Antioxidant Activity

Flavonoids can act as antioxidants by scavenging free radicals and chelating metal ions.[9]
This property is crucial in mitigating oxidative stress, which is implicated in numerous diseases.
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Anti-inflammatory Activity

Many flavonoids have been shown to possess anti-inflammatory properties by modulating key
signaling pathways involved in inflammation, such as the NF-kB pathway.[10]

Potential Signaling Pathway Involvement

Based on the activities of related flavonoids, Flagranone C could potentially modulate several
key signaling pathways. The diagram below illustrates a generalized signaling pathway that
flavonoids are known to influence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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